N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3,4,5-triethoxybenzamide

• IUPAC Name: N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3,4,5-triethoxybenzamide
• InChI: InChI=1S/C29H32N2O5/c1-7-33-25-15-21(16-26(34-8-2)27(25)35-9-3)28(32)30-22-14-20(11-10-17(22)4)29-31-23-12-18(5)19(6)13-24(23)36-29/h10-16H,7-9H2,1-6H3,(H,30,32)
• InChI Key: UVBJVIXKXRKRDP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=C(C=CC(=C2)C3=NC4=C(O3)C=C(C(=C4)C)C)C
• Molecular Formula: C29H32N2O5
• DSSTOX Substance ID: DTXSID101143507
• Molecular Weight: 488.6 g/mol
• CAS RN: 420814-88-6

Description

N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3,4,5-triethoxybenzamide is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as DMTEB and is a member of the benzoxazole family of compounds. DMTEB has been found to have potential applications in various fields, including medicine, biotechnology, and materials science.

Mechanism of Action

The exact mechanism of action of DMTEB is not fully understood. However, studies have shown that it can modulate various signaling pathways in cells, including the NF-κB and MAPK pathways. DMTEB has also been found to inhibit the activity of various enzymes, including COX-2 and iNOS.
Biochemical and Physiological Effects:
DMTEB has been found to have a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. DMTEB also has antioxidant properties, which can help to protect cells from oxidative stress. In addition, DMTEB has been found to have anti-tumor effects by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

DMTEB has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in large quantities. DMTEB is also relatively non-toxic, making it safe for use in cell culture and animal studies. However, one limitation of DMTEB is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on DMTEB. One area of interest is its potential use in the treatment of neurodegenerative diseases. Further studies are needed to determine the exact mechanism of action of DMTEB in the brain and to evaluate its efficacy in animal models of neurodegenerative diseases.
Another area of interest is the use of DMTEB in the development of new materials. DMTEB has been found to have unique properties that make it a potential candidate for use in the development of new materials, such as polymers and coatings.
In conclusion, DMTEB is a chemical compound that has potential applications in various fields, including medicine, biotechnology, and materials science. Its anti-inflammatory, antioxidant, and anti-tumor properties make it a promising candidate for the treatment of various diseases. Further research is needed to fully understand its mechanism of action and to evaluate its efficacy in various applications.

Synthesis Methods

DMTEB can be synthesized using a variety of methods. One of the most commonly used methods involves the reaction of 2-methyl-5-nitrophenylacetic acid with 5,6-dimethyl-2-aminobenzoxazole in the presence of a catalyst. The resulting intermediate is then reacted with 3,4,5-triethoxybenzoyl chloride to yield DMTEB.

Scientific Research Applications

DMTEB has been extensively studied for its potential applications in medicine. It has been found to have anti-inflammatory, antioxidant, and anti-tumor properties. DMTEB has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.